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Compound of Interest

Compound Name: L,L-Lanthionine sulfoxide

Cat. No.: B15196564 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for L,L-Lanthionine sulfoxide (CAS No.

105659-38-9) is readily available. The following disposal procedures are based on the safety

data for the closely related compound, L-Methionine sulfoxide, and general principles of

laboratory chemical safety. It is imperative to handle L,L-Lanthionine sulfoxide with caution

and to consult with your institution's Environmental Health and Safety (EHS) department for

specific disposal guidance.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals to ensure the safe handling and disposal of L,L-Lanthionine
sulfoxide.

Hazard Assessment and Safety Precautions
Based on information for analogous compounds, L,L-Lanthionine sulfoxide should be

handled as a substance that may cause skin and serious eye irritation.[1][2] It may also form

combustible dust concentrations in the air.[3]

Personal Protective Equipment (PPE):
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Equipment Specification

Eye Protection

Chemical safety goggles or glasses conforming

to EN166 (EU) or OSHA 29 CFR 1910.133

(US).[1][2]

Hand Protection
Chemical-resistant gloves (e.g., nitrile rubber).

Inspect gloves before use.[2]

Body Protection Laboratory coat.

Respiratory Protection

Not required under normal use conditions with

adequate ventilation. If dust is generated, use a

NIOSH-approved respirator.[3]

Spill Management
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.

Experimental Workflow for Spill Cleanup:

Spill Occurs Evacuate immediate area1. Ensure adequate ventilation2. Don appropriate PPE3. Contain the spill with inert absorbent material4. Carefully sweep or scoop up spilled material5. Place in a labeled, sealed container for disposal6. Clean the spill area with soap and water7. Dispose of waste according to institutional guidelines8.

Click to download full resolution via product page

Caption: Workflow for handling a spill of L,L-Lanthionine sulfoxide.

Disposal Procedures
Chemical waste generators must determine if a discarded chemical is classified as hazardous

waste and consult local, regional, and national regulations for complete and accurate

classification.[1]

Step-by-Step Disposal Guidance:
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Waste Identification: L,L-Lanthionine sulfoxide waste should be considered chemical

waste. Do not dispose of it down the drain or in regular trash.

Containerization:

Collect waste L,L-Lanthionine sulfoxide in a clearly labeled, sealed, and appropriate

waste container.

The container must be compatible with the chemical.

Label the container with "Hazardous Waste," the full chemical name ("L,L-Lanthionine
sulfoxide"), and any known hazard characteristics (e.g., "Irritant").

Storage:

Store the waste container in a designated satellite accumulation area.

Keep the container closed when not in use.

Store away from incompatible materials, such as strong oxidizing agents.[3]

Disposal Request:

Contact your institution's EHS department to arrange for the pickup and disposal of the

chemical waste.

Provide them with all necessary information about the waste material.

Empty Containers:

Thoroughly rinse empty containers with a suitable solvent (e.g., water).

Dispose of the rinsate as chemical waste.

Once clean, the container can be disposed of according to institutional guidelines for non-

hazardous lab glass or plastic.

Logical Relationship for Disposal Decision-Making:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15196564?utm_src=pdf-body
https://www.benchchem.com/product/b15196564?utm_src=pdf-body
https://www.benchchem.com/product/b15196564?utm_src=pdf-body
https://www.benchchem.com/product/b15196564?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=BP388100&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15196564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


L,L-Lanthionine Sulfoxide for Disposal

Is it contaminated with other hazardous materials?

Uncontaminated L,L-Lanthionine Sulfoxide

No

Contaminated Mixture

Yes

Collect in a dedicated, labeled waste container Collect in a compatible, labeled waste container noting all components

Contact EHS for disposal
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Caption: Decision-making process for the disposal of L,L-Lanthionine sulfoxide.

Chemical and Physical Properties (of L-Methionine
sulfoxide as a proxy)
The following data for L-Methionine sulfoxide can be used as a reference to understand the

general properties of a similar compound.
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Property Value Source

Physical State Solid [3]

Appearance White [3]

Melting Point 234-235°C [4]

Boiling Point 434°C at 760 mmHg [4]

Solubility in Water 53.7 g/L @ 20 °C [3]

Incompatible Materials Strong oxidizing agents [3]

Hazardous Decomposition

Products

Nitrogen oxides (NOx), Carbon

monoxide (CO), Carbon

dioxide (CO2), Sulfur oxides

[1]

By adhering to these procedures, researchers can ensure the safe and environmentally

responsible disposal of L,L-Lanthionine sulfoxide, thereby minimizing risks to themselves,

their colleagues, and the environment. Always prioritize safety and consult with your

institution's EHS professionals for guidance tailored to your specific circumstances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15196564#l-l-lanthionine-sulfoxide-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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